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Compound of Interest

Compound Name: 3,5,7-Trimethylnonane

Cat. No.: B14559571 Get Quote

This guide provides a detailed overview of the chemical properties of 3,5,7-trimethylnonane,

tailored for researchers, scientists, and professionals in drug development.

Core Molecular Data
3,5,7-Trimethylnonane is a saturated hydrocarbon belonging to the alkane family. Its structure

consists of a nonane backbone with three methyl group substitutions at the 3, 5, and 7

positions.

Property Value Source

Molecular Formula C₁₂H₂₆ [1][2][3]

Molecular Weight 170.33 g/mol [2][3][4]

Exact Mass 170.203450829 Da [1][3]

CAS Number 62184-27-4 [1][2]

Canonical SMILES CCC(C)CC(C)CC(C)CC [1][2]

Experimental Protocols
Detailed experimental protocols for the synthesis or specific analytical methodologies for 3,5,7-
trimethylnonane are not readily available in public literature. General organic chemistry

synthesis methods for branched alkanes would apply, potentially through Grignard reactions or
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other carbon-carbon bond-forming reactions, followed by reduction. Analytical characterization

would typically involve techniques such as Gas Chromatography-Mass Spectrometry (GC-MS)

for separation and identification, and Nuclear Magnetic Resonance (NMR) spectroscopy for

structural elucidation.

Logical Relationships
The following diagram illustrates the logical flow from the chemical's name to its fundamental

molecular properties.

Relationship between Chemical Name, Formula, and Molecular Weight

3,5,7-Trimethylnonane
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Caption: Logical flow from chemical name to molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.lookchem.com/404.htm
https://wap.guidechem.com/encyclopedia/3-5-7-trimethylnonane-dic3262480.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_7-Trimethylnonane
https://pubchem.ncbi.nlm.nih.gov/compound/3S_7R_-3_5_7-trimethylnonane
https://www.benchchem.com/product/b14559571#3-5-7-trimethylnonane-molecular-weight-and-formula
https://www.benchchem.com/product/b14559571#3-5-7-trimethylnonane-molecular-weight-and-formula
https://www.benchchem.com/product/b14559571#3-5-7-trimethylnonane-molecular-weight-and-formula
https://www.benchchem.com/product/b14559571#3-5-7-trimethylnonane-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14559571?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14559571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

